Cas no 1018253-00-3 (1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethane-1,2-dione)

• Product Name: 1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethane-1,2-dione
• CAS No: 1018253-00-3
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 5097050
• Update Time: 2026-03-02

1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanedione, 1-(1-piperazinyl)-2-(1-pyrrolidinyl)-
• 1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethane-1,2-dione

• Inchi： 1S/C10H17N3O2/c14-9(12-5-1-2-6-12)10(15)13-7-3-11-4-8-13/h11H,1-8H2
• InChI Key： LCVHFJSVQYWOLA-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)(=O)C(N1CCCC1)=O

Additional information on 1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethane-1,2-dione

1-(Piperazin-1-yl)-2-(Pyrrolidin-1-yl)ethane-1,2-dione (CAS No. 1018253-00-3): A Comprehensive Overview

1-(Piperazin-1-yl)-2-(pyrrolidin-1-yl)ethane-1,2-dione (CAS No. 1018253-00-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of piperazine and pyrrolidine, two important heterocyclic amines with diverse biological activities. The unique structural features of this compound make it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The chemical structure of 1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethane-1,2-dione consists of a central ethane core with two nitrogen-containing rings attached at the 1 and 2 positions. The piperazine ring (C₄H₈N₂) and the pyrrolidine ring (C₄H₉N) are both five-membered rings with a nitrogen atom as part of the ring structure. This arrangement provides the molecule with a high degree of flexibility and conformational diversity, which can be crucial for its biological interactions.

In recent years, there has been a growing interest in the pharmacological properties of compounds containing piperazine and pyrrolidine moieties. These rings are known to enhance the solubility and permeability of molecules, making them attractive for drug design. The presence of these rings in 1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethane-1,2-dione suggests that it may exhibit favorable pharmacokinetic properties, such as improved bioavailability and reduced toxicity.

One of the key areas of research involving 1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethane-1,2-dione is its potential as a neuroprotective agent. Studies have shown that this compound can modulate various signaling pathways involved in neuronal survival and function. For example, it has been reported to inhibit the activity of certain enzymes that contribute to neurodegeneration, such as protein kinases and phosphatases. This makes it a promising candidate for the treatment of conditions like Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective effects, 1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethane-1,2-dione has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been found to inhibit the activity of certain kinases that are overexpressed in various types of cancer, such as breast cancer and lung cancer.

The mechanism of action of 1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethane-1,2-dione is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of ion channels and transporters on cell membranes. By altering the flow of ions across these channels, the compound can affect cellular processes such as membrane potential and intracellular signaling.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethane-1,2-dione in various therapeutic settings. Early results from phase I trials have shown promising outcomes in terms of safety profiles and preliminary efficacy data. However, more extensive studies are needed to fully assess its potential as a therapeutic agent.

In conclusion, 1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethane-1,2-dione (CAS No. 1018253-00-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation in areas such as neurodegenerative diseases and cancer therapy. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its therapeutic utility.